Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide
Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide
Clorazepate Dipotassium is a benzodiazepine with anxiolytic, sedative, hypnotic, and anticonvulsant properties. Clorazepate dipotassium exerts its effect by de-activating the nervous system through potentiation of the inhibitory effect of gamma-aminobutyric acid (GABA) on the GABA-A receptors by binding to a site that is distinct from the GABA binding site. Its inhibitory effect is caused by an increase in GABA-mediated chloride channel opening events, leading to hyperpolarization and synaptic inhibition.
Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare.
Clobazam is a benzodiazepine that is used as an anticonvulsant in the therapy of severe childhood epilepsy. Therapy with clobazam has not been associated with serum aminotransferase elevations, and clinically apparent liver injury from clobazam has yet to be reported and must be rare, if it occurs at all.
Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare.
Clobazam is a benzodiazepine that is used as an anticonvulsant in the therapy of severe childhood epilepsy. Therapy with clobazam has not been associated with serum aminotransferase elevations, and clinically apparent liver injury from clobazam has yet to be reported and must be rare, if it occurs at all.
Brand Name:
Vulcanchem
CAS No.:
57109-90-7
VCID:
VC0007887
InChI:
InChI=1S/C16H11ClN2O3.2K.H2O/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(16(21)22)15(20)18-12;;;/h1-8,14H,(H,18,20)(H,21,22);;;1H2/q;2*+1;/p-2
SMILES:
C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+]
Molecular Formula:
C16H12ClK2N2O4+
Molecular Weight:
408.92 g/mol
Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide
CAS No.: 57109-90-7
Inhibitors
VCID: VC0007887
Molecular Formula: C16H12ClK2N2O4+
Molecular Weight: 408.92 g/mol
CAS No. | 57109-90-7 |
---|---|
Product Name | Dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide |
Molecular Formula | C16H12ClK2N2O4+ |
Molecular Weight | 408.92 g/mol |
IUPAC Name | dipotassium;7-chloro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate;hydroxide |
Standard InChI | InChI=1S/C16H11ClN2O3.2K.H2O/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(16(21)22)15(20)18-12;;;/h1-8,14H,(H,18,20)(H,21,22);;;1H2/q;2*+1;/p-2 |
Standard InChIKey | QCHSEDTUUKDTIG-UHFFFAOYSA-L |
SMILES | C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+] |
Canonical SMILES | C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Cl)C(=O)[O-].[OH-].[K+].[K+] |
Appearance | Solid powder |
Description | Clorazepate Dipotassium is a benzodiazepine with anxiolytic, sedative, hypnotic, and anticonvulsant properties. Clorazepate dipotassium exerts its effect by de-activating the nervous system through potentiation of the inhibitory effect of gamma-aminobutyric acid (GABA) on the GABA-A receptors by binding to a site that is distinct from the GABA binding site. Its inhibitory effect is caused by an increase in GABA-mediated chloride channel opening events, leading to hyperpolarization and synaptic inhibition. Clorazepate is a benzodiazepine used as an anticonvulsant as adjunctive therapy in management of epilepsy and as an anxiolytic for therapy of anxiety and alcohol withdrawal. Therapy with clorazepate is not associated with serum aminotransferase elevations, and cases of clinically apparent liver injury from clorazepate have been reported but are very rare. Clobazam is a benzodiazepine that is used as an anticonvulsant in the therapy of severe childhood epilepsy. Therapy with clobazam has not been associated with serum aminotransferase elevations, and clinically apparent liver injury from clobazam has yet to be reported and must be rare, if it occurs at all. |
Synonyms | Transilium; Tranxene; Clorazepate dipotassium;1H-1,4-Benzodiazepine-3-carboxylic acid, 7-chloro-2,3-dihydro-2-oxo-5-phenyl-, monopotassium salt, compd. with potassium hydroxide (K(OH)) (1:1) |
PubChem Compound | 167305 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume